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Compound of Interest

Compound Name: Calcium dichloride dihydrate

Cat. No.: B8817594

Essential Safety and Handling Guide for Calcium
Dichloride Dihydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of calcium dichloride dihydrate (CaClz-2H20) in a laboratory
setting. It is intended for researchers, scientists, and professionals in drug development to
ensure safe and compliant laboratory practices.

Calcium dichloride dihydrate is a white, crystalline solid that is highly soluble in water. It is
classified as a chemical that causes serious eye irritation, skin irritation, and is harmful if
swallowed. Proper handling and the use of appropriate personal protective equipment (PPE)
are crucial to minimize risks of exposure.

Personal Protective Equipment (PPE)

The selection of PPE is dependent on the specific laboratory procedure and the potential for
exposure. The following table summarizes the recommended PPE for handling calcium
dichloride dihydrate.
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Situation

Required PPE

Additional
Recommendations

Routine Handling of Small
Quantities (e.g., weighing,
preparing solutions at the
bench)

» Safety glasses with side
shields or chemical safety
goggles[1][2]e Nitrile rubber
gloves[3]e Laboratory coat or

other protective clothing[4]

* Work in a well-ventilated
area[5]* An eye wash fountain
should be available in the

immediate work area[4]

Handling of Large Quantities

or Operations Generating Dust

* Chemical safety goggles[4]e
Nitrile rubber gloves[3]e Full-
body protective clothing to
prevent skin exposure[4]e
NIOSH/MSHA approved
respirator if exposure limits are
exceeded or if irritation is

experienced[4][6]

* Use a fume hood or other
local exhaust ventilation[1]e

Avoid generating dust[1]

Spill Cleanup

« Chemical safety goggles or a
full-face shield[6]* Heavy-duty
glovese Protective clothing and
boots[7]s NIOSH-approved
respirator with appropriate

particulate filter[6]

» Evacuate unprotected
personnel from the area[5]e
Ventilate the area of the spill[6]

Emergency (Fire)

« Self-contained breathing
apparatus (SCBA)[3] Full

protective suit[7]

» Use extinguishing media
appropriate for the surrounding
fire (e.g., water spray, foam,
dry chemical, CO2)[8]

Experimental Protocol: Preparation of a 1M Calcium
Dichloride Dihydrate Aqueous Solution

This protocol details the steps for safely preparing a 1 Molar agueous solution of calcium

dichloride dihydrate.

Materials:
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e Calcium dichloride dihydrate (CaCl>-2H20)

e Deionized water

o Beaker

e Graduated cylinder

e Magnetic stirrer and stir bar

e Spatula

e Weighing boat

o Volumetric flask

Procedure:

e Pre-calculation: Determine the required mass of calcium dichloride dihydrate. The
molecular weight of CaClz-2H20 is 147.01 g/mol . To prepare 1 liter of a 1M solution, 147.01
g of the compound is needed. Adjust the mass based on the desired final volume.

» Don PPE: Before handling the chemical, put on a laboratory coat, nitrile gloves, and
chemical safety goggles.

e Weighing: In a well-ventilated area or a fume hood, place a weighing boat on a calibrated
analytical balance. Tare the balance and carefully weigh the calculated mass of calcium
dichloride dihydrate using a clean spatula.

» Dissolution: Transfer the weighed calcium dichloride dihydrate to a beaker containing a
magnetic stir bar and approximately half of the final desired volume of deionized water. Place
the beaker on a magnetic stirrer and stir until the solid is completely dissolved. Note that
heat is generated when calcium chloride dissolves in water, so use cool water.[4]

e Final Volume Adjustment: Carefully transfer the dissolved solution to a volumetric flask.
Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the solute is transferred. Add deionized water to the flask until
the bottom of the meniscus reaches the calibration mark.
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e Mixing: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.

» Labeling and Storage: Transfer the solution to a clearly labeled storage bottle. The label
should include the chemical name, concentration, date of preparation, and any relevant
hazard symbols. Store the container in a cool, dry, and well-ventilated place, away from
incompatible materials.[9]

o Cleanup: Dispose of the weighing boat and any other disposable materials in the appropriate
waste container. Clean all glassware thoroughly. Wash hands after handling the chemical.
[10]

Spill Management Workflow

In the event of a calcium dichloride dihydrate spill, follow the steps outlined in the workflow
below to ensure a safe and effective cleanup.

Click to download full resolution via product page
Caption: Workflow for handling a calcium dichloride dihydrate spill.

PPE Selection Decision Tree

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with calcium dichloride dihydrate.
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Caption: Decision tree for selecting appropriate PPE.
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Storage and Disposal

Storage: Store calcium dichloride dihydrate in a tightly closed container in a cool, dry, and
well-ventilated area.[9] It is hygroscopic, meaning it readily absorbs moisture from the air, which
can lead to the degradation of the material and potential corrosion of steel containers.[9][6]
Keep it away from incompatible materials such as strong acids and oxidizing agents.[1]

Disposal: Dispose of calcium dichloride dihydrate and its solutions in accordance with
federal, state, and local environmental regulations.[9] For small quantities in liquid form, it may
be permissible to flush them down the drain with a large amount of water, but it is crucial to
check local regulations first.[11] Solid waste should be placed in a sealed, labeled container
and disposed of through a licensed chemical waste disposal service.[5][11] Do not dispose of
calcium dichloride dihydrate into waterways, as it can be harmful to aquatic life.[2]
Contaminated packaging should be handled in the same manner as the substance itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Calcium
dichloride dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817594#personal-protective-equipment-for-
handling-calcium-dichloride-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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